Cas no 1326808-27-8 (4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326808-27-8
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• MDL: MFCD19706103
• CID: 4694471
• Update Time: 2025-11-01

4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706103
• Inchi： 1S/C20H21NO4/c22-18(16-10-6-8-14-7-2-3-9-15(14)16)21-17(19(23)24)13-25-20(21)11-4-1-5-12-20/h2-3,6-10,17H,1,4-5,11-13H2,(H,23,24)
• InChI Key： BDVZUYFZDNCFOM-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2=CC=CC3C=CC=CC2=3)=O)C21CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 528
• Topological Polar Surface Area: 66.8

Additional information on 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-27-8)

4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, with the CAS number 1326808-27-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally restricted structure, making it an attractive scaffold for the design and development of novel therapeutic agents.

The chemical structure of 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid consists of a naphthalene ring fused to a spirocyclic system containing an oxo group and an amide functionality. The naphthalene moiety is known for its aromaticity and planar structure, which can facilitate interactions with biological targets such as enzymes and receptors. The spirocyclic core, on the other hand, provides additional steric and electronic properties that can influence the compound's pharmacological profile.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including oncology, neurology, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain spirocyclic derivatives exhibited potent anticancer activity against multiple cancer cell lines. The researchers found that these compounds could selectively inhibit the growth of cancer cells while sparing normal cells, suggesting their potential as targeted cancer therapeutics.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of spirocyclic compounds as inhibitors of neurodegenerative diseases. They synthesized a series of spirocyclic derivatives and evaluated their ability to modulate key enzymes involved in Alzheimer's disease, such as β-secretase (BACE1) and γ-secretase. The results showed that several compounds demonstrated significant inhibitory activity, indicating their potential as lead candidates for further drug development.

The synthesis of 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid typically involves multi-step procedures, including the formation of the spirocyclic core and subsequent functionalization steps. One common approach is to start with a suitable cyclic ketone or ester, which is then subjected to intramolecular cyclization reactions to form the spirocyclic ring system. The naphthalene moiety can be introduced via coupling reactions with appropriate naphthyl derivatives.

The physical and chemical properties of 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid are also important considerations for its use in pharmaceutical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility properties can be optimized through various strategies, such as salt formation or prodrug design, to enhance its bioavailability and pharmacokinetic profile.

In terms of biological activity, preliminary studies have shown that 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid exhibits promising anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For example, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are known to play critical roles in various inflammatory disorders.

To further explore the therapeutic potential of 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, ongoing research is focusing on optimizing its structure through rational drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and identify key interactions with target proteins. These insights can guide the synthesis of more potent and selective analogs with improved pharmacological properties.

Clinical trials are another crucial step in evaluating the safety and efficacy of new drug candidates like 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid. Preclinical studies have demonstrated its favorable safety profile in animal models, paving the way for human trials. Phase I trials are currently underway to assess its pharmacokinetics, safety, and tolerability in healthy volunteers. If these trials yield positive results, subsequent phases will focus on evaluating its therapeutic efficacy in specific disease indications.

In conclusion, 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-27-8) represents a promising compound with a unique chemical structure and potential therapeutic applications. Ongoing research efforts aim to fully characterize its biological activities and optimize its properties for clinical use. As our understanding of this compound continues to evolve, it holds great promise for advancing treatments in various medical fields.